Cas no 929974-06-1 (6-methoxy-4-(trifluoromethyl)quinoline-3-carboxylic acid)

• Product Name: 6-methoxy-4-(trifluoromethyl)quinoline-3-carboxylic acid
• CAS No: 929974-06-1
• MF: C₁₂H₈F₃NO₃
• MW: 271.1920337677
• MDL: MFCD09040801
• CID: 4665836
• Update Time: 2025-05-24

6-methoxy-4-(trifluoromethyl)quinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylic acid, 6-methoxy-4-(trifluoromethyl)-
• 6-methoxy-4-(trifluoromethyl)quinoline-3-carboxylic acid

• MDL： MFCD09040801
• Inchi： 1S/C12H8F3NO3/c1-19-6-2-3-9-7(4-6)10(12(13,14)15)8(5-16-9)11(17)18/h2-5H,1H3,(H,17,18)
• InChI Key： KGMCYGPOOGBRCA-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC)=CC=2)C(C(F)(F)F)=C(C(O)=O)C=1

Additional information on 6-methoxy-4-(trifluoromethyl)quinoline-3-carboxylic acid

6-Methoxy-4-(Trifluoromethyl)Quinoline-3-Carboxylic Acid: A Comprehensive Overview

6-Methoxy-4-(trifluoromethyl)quinoline-3-carboxylic acid (CAS No. 929974-06-1) is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their versatile applications in drug discovery and advanced materials. The presence of a methoxy group at position 6, a trifluoromethyl group at position 4, and a carboxylic acid group at position 3 imparts unique electronic and steric properties to the molecule, making it a valuable substrate for further functionalization and exploration.

The synthesis of 6-methoxy-4-(trifluoromethyl)quinoline-3-carboxylic acid involves a multi-step process that typically begins with the preparation of the quinoline skeleton. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce the trifluoromethyl group at position 4, while the methoxy group is often introduced via nucleophilic aromatic substitution or direct arylation techniques. The carboxylic acid group is typically introduced through oxidation of an alcohol or via hydrolysis of an ester functional group.

One of the most promising applications of 6-methoxy-4-(trifluoromethyl)quinoline-3-carboxylic acid lies in its potential as a building block for drug development. The compound's quinoline core is known to exhibit significant biological activity, particularly in anticancer and anti-inflammatory assays. Recent studies have demonstrated that derivatives of this compound can modulate key enzymes and receptors involved in disease pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). For example, a derivative synthesized by replacing the methoxy group with a nitroso moiety exhibited potent anti-inflammatory activity in vitro, suggesting its potential as a lead compound for therapeutic development.

In addition to its biological applications, 6-methoxy-4-(trifluoromethyl)quinoline-3-carboxylic acid has also found use in materials science. The compound's ability to form stable coordination complexes with metal ions has made it a valuable ligand in the synthesis of metal-organic frameworks (MOFs). These MOFs are highly porous materials with applications in gas storage, catalysis, and sensing technologies. Recent research has focused on optimizing the coordination properties of this compound by modifying its substituents, leading to MOFs with enhanced stability and selectivity.

The electronic properties of 6-methoxy-4-(trifluoromethyl)quinoline-3-carboxylic acid also make it an attractive candidate for optoelectronic applications. The presence of electron-withdrawing groups like the trifluoromethyl moiety enhances the molecule's conjugation length and electron transport properties, which are critical for devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have explored the use of this compound as an electron transport layer in OLEDs, demonstrating improved device efficiency and stability compared to traditional materials.

From an analytical standpoint, 6-methoxy-4-(trifluoromethyl)quinoline-3-carboxylic acid presents unique challenges due to its complex structure. Advanced analytical techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography are commonly employed to confirm its identity and characterize its physical properties. Recent advancements in computational chemistry have also enabled researchers to predict the compound's behavior under various conditions, aiding in its optimization for specific applications.

In conclusion, 6-methoxy-4-(trifluoromethyl)quinoline-3-carboxylic acid is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structural features make it an invaluable tool for researchers seeking innovative solutions in drug discovery, materials science, and optoelectronics. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.